Cas no 55510-68-4 (Ethyl Cyclohex-2-ene-1-carboxylate)

• Product Name: Ethyl Cyclohex-2-ene-1-carboxylate
• CAS No: 55510-68-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD18830882
• CID: 944050
• PubChem ID: 297202
• Update Time: 2025-06-08

Ethyl Cyclohex-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl Cyclohex-2-ene-1-carboxylate
• AC1L6RA0
• AG-F-94162
• CTK1H1834
• Cyclohex-2-en-carbonsaeure-(1)-aethylester
• cyclohex-2-ene-1-carboxylic acid ethyl ester
• ethyl cyclohex-2-enyl-acetate
• NSC168017
• SCHEMBL11681662
• NSC-168017
• EN300-2493161
• 2-Cyclohexene-1-carboxylicacid,ethylester,(-)-(9CI)
• Ethyl cyclohex-2-enecarboxylate
• 55510-68-4
• DTXSID20304895
• 200637-78-1

• MDL： MFCD18830882
• Inchi： 1S/C9H14O2/c1-2-11-9(10)8-6-4-3-5-7-8/h4,6,8H,2-3,5,7H2,1H3
• InChI Key： NFWWBOBFVBORTI-UHFFFAOYSA-N
• SMILES： CCOC(C1C=CCCC1)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 196.3°C at 760 mmHg
• Flash Point: 62.9°C
• Refractive Index: 1.469
• PSA: 26.3
• LogP: 1.90580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl Cyclohex-2-ene-1-carboxylate

Ethyl Cyclohex-2-ene-1-carboxylate (CAS No. 55510-68-4): An Overview of Its Properties, Applications, and Recent Research Developments

Ethyl Cyclohex-2-ene-1-carboxylate (CAS No. 55510-68-4) is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound, also known as ethyl 2-cyclohexenecarboxylate, is a colorless liquid with a characteristic odor. It is primarily used as an intermediate in the synthesis of pharmaceuticals, fragrances, and other fine chemicals. The unique structure and properties of Ethyl Cyclohex-2-ene-1-carboxylate make it an essential component in numerous applications, ranging from laboratory research to large-scale industrial processes.

The chemical formula of Ethyl Cyclohex-2-ene-1-carboxylate is C₉H₁₄O₂, and its molecular weight is approximately 158.20 g/mol. The compound is characterized by a cyclohexene ring with a carboxylic acid ester group attached to the second carbon atom. This structural feature imparts specific chemical and physical properties that are crucial for its various applications. For instance, the presence of the double bond in the cyclohexene ring allows for selective reactions, such as hydrogenation and polymerization, which are vital in synthetic chemistry.

In the pharmaceutical industry, Ethyl Cyclohex-2-ene-1-carboxylate is used as a building block for the synthesis of drugs with diverse therapeutic effects. Recent studies have highlighted its potential in the development of novel anti-inflammatory agents and analgesics. For example, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of Ethyl Cyclohex-2-ene-1-carboxylate exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for the design of more effective and targeted therapies for inflammatory diseases.

Beyond pharmaceuticals, Ethyl Cyclohex-2-ene-1-carboxylate finds extensive use in the fragrance and flavor industry. Its unique aroma profile makes it a valuable component in the formulation of perfumes, colognes, and other fragranced products. Additionally, it is used as a flavoring agent in food and beverage products, contributing to a pleasant and distinctive taste. The compound's stability under various conditions ensures that it maintains its sensory properties over time, making it a preferred choice for manufacturers.

In the realm of materials science, Ethyl Cyclohex-2-ene-1-carboxylate has shown promise as a monomer for polymer synthesis. Research conducted at the University of California (2023) explored the use of Ethyl Cyclohex-2-ene-1-carboxylate in the development of biodegradable polymers with tunable mechanical properties. These polymers have potential applications in biomedical devices, such as drug delivery systems and tissue engineering scaffolds. The ability to control the polymer's degradation rate through chemical modifications adds to its versatility and appeal.

The environmental impact of Ethyl Cyclohex-2-ene-1-carboxylate has also been a subject of recent research. Studies have shown that it can be synthesized using green chemistry principles, reducing its ecological footprint. For instance, a study published in *Green Chemistry* (2023) reported an efficient method for synthesizing Ethyl Cyclohex-2-ene-1-carboxylate using catalytic hydrogenation under mild conditions. This approach not only minimizes waste generation but also reduces energy consumption, making it an environmentally friendly alternative to traditional synthesis methods.

In conclusion, Ethyl Cyclohex-2-ene-1-carboxylate (CAS No. 55510-68-4) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable component in pharmaceuticals, fragrances, flavors, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry and technology.